Cas no 1710283-29-6 (2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester)

• Product Name: 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester
• CAS No: 1710283-29-6
• MF: C₁₁H₁₇BrN₂O₂
• MW: 289.168882131577
• CID: 5210774
• Update Time: 2025-06-12

2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C11H17BrN2O2/c1-4-6-7-14-9(10(15)16-5-2)8(3)13-11(14)12/h4-7H2,1-3H3
• InChI Key： JXVDUPHKIGSCPV-UHFFFAOYSA-N
• SMILES： C1(Br)N(CCCC)C(C(OCC)=O)=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester

Introduction to 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester (CAS No. 1710283-29-6)

2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester (CAS No. 1710283-29-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester is composed of a brominated imidazole ring with substituents including a butyl group, a methyl group, and an ethyl ester moiety. The presence of the bromine atom provides a reactive site for various chemical transformations, making this compound a valuable starting material for the synthesis of more complex molecules.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and development. For instance, imidazoles have been shown to exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer properties. The bromine substituent in 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester can be utilized for further functionalization, enabling the creation of analogs with enhanced pharmacological profiles.

In the context of medicinal chemistry, the ability to modify the structure of 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester through bromine substitution opens up numerous possibilities for optimizing drug candidates. For example, researchers have explored the use of brominated imidazoles in the development of inhibitors for specific enzymes involved in disease pathways. These inhibitors can potentially lead to new treatments for conditions such as cancer and neurodegenerative disorders.

The synthetic versatility of 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester has also been demonstrated in various chemical reactions. The compound can undergo nucleophilic substitution reactions at the bromine site, allowing for the introduction of different functional groups. Additionally, the ethyl ester moiety can be hydrolyzed to form the corresponding carboxylic acid, which can then be further derivatized to produce a variety of useful compounds.

In terms of its physical and chemical properties, 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester is typically obtained as a solid or liquid with a well-defined melting or boiling point. Its solubility characteristics vary depending on the solvent used, but it generally exhibits good solubility in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in both laboratory-scale and industrial-scale synthetic processes.

The safety and handling guidelines for 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester should be strictly followed to ensure safe laboratory practices. While not classified as a hazardous material, it is important to handle this compound with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling.

In conclusion, 2-Bromo-3-butyl-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester (CAS No. 1710283-29-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of therapeutic options for various diseases.